![molecular formula C17H17NO3 B5732617 methyl 4-{[(4-methylphenyl)acetyl]amino}benzoate](/img/structure/B5732617.png)
methyl 4-{[(4-methylphenyl)acetyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-{[(4-methylphenyl)acetyl]amino}benzoate, also known as Methylphenidate, is a commonly used drug that is used to treat attention deficit hyperactivity disorder (ADHD) and narcolepsy. It is a psychostimulant that affects the central nervous system by increasing the levels of dopamine and norepinephrine in the brain.
Mechanism of Action
Methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate works by increasing the levels of dopamine and norepinephrine in the brain. Dopamine is a neurotransmitter that is involved in the reward system of the brain, while norepinephrine is involved in the fight or flight response. By increasing the levels of these neurotransmitters, methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate improves attention, concentration, and impulse control.
Biochemical and Physiological Effects:
methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and respiration rate. It also increases the levels of glucose and oxygen in the brain, which enhances cognitive function. methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate can cause side effects such as insomnia, loss of appetite, and anxiety.
Advantages and Limitations for Lab Experiments
Methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate has several advantages and limitations for lab experiments. It is a well-studied drug that has been extensively researched for its therapeutic effects on ADHD and narcolepsy. It is also relatively easy to synthesize and purify. However, methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate can cause side effects that may interfere with the results of lab experiments. Additionally, methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate is a controlled substance, which may limit its availability for research purposes.
Future Directions
There are several future directions for the research of methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate. One direction is to study the long-term effects of methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate on the brain and behavior. Another direction is to investigate the potential use of methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, researchers could explore the development of new drugs that are more effective and have fewer side effects than methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate.
Conclusion:
methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate is a commonly used drug that is used to treat ADHD and narcolepsy. It works by increasing the levels of dopamine and norepinephrine in the brain, which improves attention, concentration, and impulse control. methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate has several advantages and limitations for lab experiments, and there are several future directions for its research. Overall, methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate is a well-studied drug that has significant therapeutic potential for the treatment of neurological disorders.
Synthesis Methods
Methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate is synthesized by the reaction of ethylphenidate with methyl iodide in the presence of a base. The reaction produces methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate as a white crystalline powder. The purity of methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate is determined by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
Methyl 4-{[(4-methylphenyl)acetyl]amino}benzoateate has been extensively studied for its therapeutic effects on ADHD and narcolepsy. It has been found to improve attention, concentration, and impulse control in individuals with ADHD. It is also used to treat narcolepsy, a sleep disorder characterized by excessive daytime sleepiness.
properties
IUPAC Name |
methyl 4-[[2-(4-methylphenyl)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3/c1-12-3-5-13(6-4-12)11-16(19)18-15-9-7-14(8-10-15)17(20)21-2/h3-10H,11H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEHDFQQWAZEPDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.